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Compound of Interest

Compound Name: 2-Fluorophenyl methyl sulfone

Cat. No.: B105192 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Fluorophenyl Methyl Sulfone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 2-Fluorophenyl methyl
sulfone (CAS No. 654-47-7). It is intended for laboratory personnel and professionals in drug

development who work with this compound. The information herein is synthesized from

authoritative safety data sheets and chemical handling resources to ensure a high standard of

scientific integrity and practical applicability.

Chemical and Physical Identity
2-Fluorophenyl methyl sulfone, with the empirical formula C₇H₇FO₂S, is a solid organic

compound. Understanding its physical properties is foundational to its safe handling.
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Property Value Source

CAS Number 654-47-7 [1]

Molecular Weight 174.19 g/mol [1]

Appearance Solid

Melting Point 48-52 °C [2]

Flash Point > 110 °C (> 230 °F)

Synonyms
1-Fluoro-2-

(methylsulfonyl)benzene

Hazard Identification and GHS Classification
2-Fluorophenyl methyl sulfone is classified as a hazardous substance under the Globally

Harmonized System (GHS).[3] The primary hazards are associated with ingestion, skin and

eye contact, and respiratory irritation.

GHS Pictograms:

Corrosion (GHS05)

Exclamation Mark (GHS07)

Signal Word:Danger[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]
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Precautionary Statements: A detailed list of precautionary statements can be found in the

safety data sheet for this compound.[3]

Risk Assessment and Hierarchy of Controls
A thorough risk assessment should be conducted before handling 2-Fluorophenyl methyl
sulfone. The hierarchy of controls should be applied to minimize exposure.

Hierarchy of Controls for 2-Fluorophenyl Methyl Sulfone

Elimination
(Not Feasible)

Substitution
(Consider less hazardous alternatives)

Most Effective

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with 2-Fluorophenyl methyl
sulfone.
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Safe Handling and Storage
Handling

Ventilation: All handling of 2-Fluorophenyl methyl sulfone should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[4]

Personal Contact: Avoid all personal contact, including inhalation of dust.[5] Do not eat,

drink, or smoke when using this product.[3][6]

Dust Formation: Avoid generating dust. Use dry clean-up procedures and avoid sweeping.[5]

Hygiene: Wash hands thoroughly after handling.[3][6]

Storage
Conditions: Store in a well-ventilated place. Keep the container tightly closed.[3] The storage

class is 11 for combustible solids.

Incompatibilities: Avoid contact with strong oxidizing agents.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 2-Fluorophenyl methyl sulfone.

PPE Category Recommendation Source

Eye/Face Protection

Safety goggles or chemical

safety glasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[7]

Skin Protection
Chemical-resistant gloves and

a lab coat.
[4]

Respiratory Protection

A dust mask (type N95 or

equivalent) should be used if

dust is generated.
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Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[3][8]

In Case of Skin Contact: Immediately wash with plenty of water.[3][8] Remove contaminated

clothing and wash it before reuse.[3]

In Case of Eye Contact: Immediately rinse with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and get medical help.[3]

If Swallowed: Rinse mouth. Get medical help.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.[9]

Hazardous Combustion Products: During a fire, this material may produce carbon monoxide,

carbon dioxide, and sulfur oxides.

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.

Environmental Precautions: Prevent the material from entering drains or water courses.[10]

Cleanup Methods: Sweep up the material and place it in a suitable, labeled container for

disposal.[5]

Disposal Considerations
Waste containing 2-Fluorophenyl methyl sulfone should be treated as hazardous chemical

waste.[4] Do not dispose of it down the drain.[4] All waste must be handled in accordance with

local, state, and federal regulations.[5] It is recommended to use a licensed hazardous waste

disposal service.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.xixisys.com/substances/654-47-7
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.xixisys.com/substances/654-47-7
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.xixisys.com/substances/654-47-7
https://www.xixisys.com/substances/654-47-7
https://www.xixisys.com/substances/654-47-7
https://file.medchemexpress.com/batch_PDF/HY-Z0054/Methyl-phenyl-sulfone-SDS-MedChemExpress.pdf
https://pdf.benchchem.com/15294/Safe_Disposal_of_Emtricitabine_Sulfone_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-253034.pdf
https://www.benchchem.com/product/b105192?utm_src=pdf-body
https://pdf.benchchem.com/8106/Proper_Disposal_of_Sulfone_Bis_PEG4_acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/8106/Proper_Disposal_of_Sulfone_Bis_PEG4_acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-253034.pdf
https://pdf.benchchem.com/8106/Proper_Disposal_of_Sulfone_Bis_PEG4_acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information
The toxicological properties of 2-Fluorophenyl methyl sulfone have not been fully

investigated. It is classified as acutely toxic if swallowed (Category 4). It is also known to cause

skin irritation, serious eye damage, and respiratory irritation.[3] The target organ for single

exposure toxicity is the respiratory system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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